Cas no 2770555-19-4 ((9H-fluoren-9-yl)methyl N-[2-(propan-2-yl)but-3-yn-1-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[2-(propan-2-yl)but-3-yn-1-yl]carbamate
• CAS No: 2770555-19-4
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• CID: 5562464
• PubChem ID: 165992041
• Update Time: 2025-07-01

(9H-fluoren-9-yl)methyl N-[2-(propan-2-yl)but-3-yn-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770555-19-4
• EN300-37398005
• (9H-fluoren-9-yl)methyl N-[2-(propan-2-yl)but-3-yn-1-yl]carbamate

• Inchi： 1S/C22H23NO2/c1-4-16(15(2)3)13-23-22(24)25-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h1,5-12,15-16,21H,13-14H2,2-3H3,(H,23,24)
• InChI Key： IWUFNFTVUMWLHK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C#C)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 333.172878976g/mol
• Monoisotopic Mass: 333.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[2-(propan-2-yl)but-3-yn-1-yl]carbamate

Fluorenylmethyl N-[2-(Propan-2-Yl)Buta-3-Yn-1-Yl]Carbamate (CAS No: 2770555-19-4)

Fluorenylmethyl N-[2-(Propan-2-Yl)Buta-3-Yn-1-Yl]Carbamate is a highly specialized organic compound with the CAS registry number 2770555-19-4. This compound is a derivative of fluorene, a bicyclic aromatic hydrocarbon, and features a carbamate functional group attached to a substituted buta-yne chain. The structure of this compound is characterized by its fluorenyl group, which provides stability and unique electronic properties, and its carbamate moiety, which is known for its reactivity in various chemical reactions.

The synthesis of fluorenylmethyl N-[2-(propan-2-yllbuta3yn1yl]carbamate involves advanced organic chemistry techniques, including coupling reactions and carbonylation processes. Recent studies have highlighted its potential applications in the field of materials science, particularly in the development of novel polymers and organic semiconductors. The compound's ability to act as a precursor for the synthesis of highly conjugated systems has made it a subject of interest in academic and industrial research.

One of the most notable advancements in the study of this compound is its role in click chemistry reactions. The presence of an alkyne group in the structure enables efficient copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in the construction of complex molecules and materials. Researchers have demonstrated that fluorenylmethyl N-[2-(propan-2-yllbuta3yn1yl]carbamate can serve as a versatile building block for creating functional materials with tailored properties.

In addition to its role in click chemistry, this compound has been explored for its potential in drug delivery systems. The fluorenyl group is known for its lipophilic nature, which can enhance the solubility and bioavailability of drugs when incorporated into carrier molecules. Recent studies have shown that derivatives of this compound can be used as carriers for hydrophobic drugs, offering improved pharmacokinetic profiles.

The structural versatility of fluorenylmethyl N-[2-(propan-2-yllbuta3yn1yl]carbamate also makes it a valuable tool in the synthesis of advanced materials such as graphene oxide composites and carbon nanotubes. Its ability to undergo various post-synthetic modifications has opened new avenues for creating materials with enhanced mechanical, electrical, and optical properties.

From an environmental standpoint, researchers have investigated the biodegradation potential of this compound. Studies suggest that under specific conditions, such as microbial degradation or enzymatic catalysis, the compound can undergo transformation into less complex molecules, reducing its environmental footprint.

In conclusion, fluorenylmethyl N-[2-(propan-2-yllbuta3yn1yl]carbamate (CAS No: 2770555-19-4) is a multifaceted organic compound with significant potential across diverse fields such as materials science, drug delivery, and organic synthesis. Its unique structure and reactivity continue to drive innovative research and development efforts worldwide.